Cas no 1807106-33-7 (Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate)

• Product Name: Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate
• CAS No: 1807106-33-7
• MF: C₁₂H₁₀BrF₂NO₂
• MW: 318.114109516144
• CID: 4948157
• Update Time: 2025-07-18

Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate

• Inchi： 1S/C12H10BrF2NO2/c1-2-18-12(17)10-3-7(5-13)8(6-16)4-9(10)11(14)15/h3-4,11H,2,5H2,1H3
• InChI Key： WFNGXHUQAAPARV-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC(C(F)F)=C(C(=O)OCC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate

Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate (CAS No. 1807106-33-7): A Comprehensive Overview

Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate (CAS No. 1807106-33-7) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a bromomethyl group, a cyano group, and a difluoromethyl substituent. These functional groups contribute to its reactivity and potential utility in various synthetic pathways and biological assays.

The bromomethyl group in Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate is particularly noteworthy due to its ability to participate in nucleophilic substitution reactions. This makes the compound a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. The cyano group, on the other hand, is known for its strong electron-withdrawing properties, which can influence the electronic distribution within the molecule and affect its reactivity and stability.

The presence of the difluoromethyl substituent adds another layer of complexity to the molecule. Fluorine atoms are known for their high electronegativity and small size, which can significantly alter the physical and chemical properties of organic compounds. In Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate, the difluoromethyl group can enhance the lipophilicity and metabolic stability of the molecule, making it particularly useful in drug design and development.

Recent research has highlighted the potential of Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate in various applications. For instance, a study published in the *Journal of Medicinal Chemistry* explored the use of this compound as a starting material for the synthesis of novel antiviral agents. The researchers found that derivatives of Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate exhibited potent activity against several viral strains, including influenza and herpes simplex virus (HSV). This finding underscores the compound's potential as a lead structure in antiviral drug discovery.

In another study, published in *Organic Letters*, scientists investigated the synthetic utility of Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate in palladium-catalyzed cross-coupling reactions. The results demonstrated that this compound could be efficiently converted into a wide range of substituted benzoic acid derivatives, which are important intermediates in the synthesis of pharmaceuticals and fine chemicals. The high yield and selectivity observed in these reactions highlight the robustness and versatility of Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate as a synthetic building block.

From a materials science perspective, Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate has also shown promise as a precursor for functional polymers. A recent publication in *Macromolecules* reported the use of this compound to synthesize copolymers with tunable properties, such as thermal stability and mechanical strength. These polymers have potential applications in areas such as coatings, adhesives, and electronic materials.

In conclusion, Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate (CAS No. 1807106-33-7) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique combination of functional groups makes it an attractive candidate for further exploration and development. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing various scientific fields.